Cas no 65658-62-0 (2-methyl-1,5,7-triazabicyclo[4.3.0]non-6-en-4-one)

• Product Name: 2-methyl-1,5,7-triazabicyclo[4.3.0]non-6-en-4-one
• CAS No: 65658-62-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 962297
• PubChem ID: 152763
• Update Time: 2025-04-19

2-methyl-1,5,7-triazabicyclo[4.3.0]non-6-en-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,5,7-triazabicyclo[4.3.0]non-6-en-4-one
• 5-methyl-3,5,6,8-tetrahydro-2H-imidazo[1,2-a]pyrimidin-7-one
• 65658-62-0
• 5-Methyl-2,3,5,6-tetrahydroimidazo[1,2-a]pyrimidin-7-ol
• DTXSID00984215
• Imidazo(1,2-a)pyrimidin-7(1H)-one, 2,3,5,6-tetrahydro-5-methyl-

• Inchi： 1S/C7H11N3O/c1-5-4-6(11)9-7-8-2-3-10(5)7/h5H,2-4H2,1H3,(H,8,9,11)
• InChI Key： DJUCPYBHPUISAQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C)N2C(=NCC2)N1

Computed Properties

• Exact Mass: 153.09033
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7